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Compound of Interest

Compound Name: 5-Iodo-2-(trifluoromethyl)pyridine

CAS No.: 873107-98-3

Cat. No.: B1388482

Get Quote

In the landscape of medicinal chemistry, the strategic incorporation of fluorine atoms and

heterocyclic scaffolds is a cornerstone of modern drug design. The trifluoromethyl group (-CF3)

is particularly valued for its ability to enhance metabolic stability, increase binding affinity, and

modulate the physicochemical properties of a molecule.[1] When combined with a pyridine ring,

a ubiquitous motif in pharmaceuticals, the resulting trifluoromethylpyridine (TFMP) core

becomes a "privileged scaffold" of significant interest.[2]

This guide focuses on a particularly valuable derivative: 5-Iodo-2-(trifluoromethyl)pyridine
(CAS Number: 873107-98-3). This compound is more than a simple heterocyclic intermediate;

it is a precision tool for synthetic chemists. The presence of an iodine atom at the 5-position

provides a versatile handle for sophisticated cross-coupling reactions, while the 2-

(trifluoromethyl)pyridine core offers the desirable electronic and metabolic properties sought in

drug candidates.[3] Its primary utility lies in its role as a key building block in the synthesis of

complex molecules, most notably in the rapidly advancing field of Targeted Protein Degradation

(TPD).[4]

This document provides researchers, scientists, and drug development professionals with a

comprehensive technical overview of this compound, grounded in established chemical
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principles and field-proven applications. We will delve into its synthesis, reactivity, and critical

role in the construction of next-generation therapeutics like Proteolysis Targeting Chimeras

(PROTACs).

Physicochemical and Safety Profile
A clear understanding of a compound's properties is foundational to its effective use in a

laboratory setting. The key data for 5-Iodo-2-(trifluoromethyl)pyridine are summarized below.

Properties Summary
Property Value Source(s)

CAS Number 873107-98-3 [5][6]

Molecular Formula C₆H₃F₃IN [5]

Molecular Weight 272.99 g/mol [6]

Physical Form Solid [5][7]

Purity Typically ≥95-98% [5][6]

Boiling Point (Predicted) 203.7 ± 40.0 °C [7]

Density (Predicted) 1.974 ± 0.06 g/cm³ [7]

pKa (Predicted) -1.47 ± 0.22 [7]

InChI Key
GBAXFWLQMVBNMV-

UHFFFAOYSA-N
[5]

Safety & Handling
As with any halogenated and biologically active compound, proper handling is imperative. The

Globally Harmonized System (GHS) classifications are summarized below.
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Hazard Statement Description Precautionary Code(s)

H302+H312+H332
Harmful if swallowed, in

contact with skin or if inhaled
P261, P280

H315 Causes skin irritation P280

H319 Causes serious eye irritation P305+P351+P338

H335 May cause respiratory irritation P261, P271

Storage: Store in a dark, cool (2-8 °C), and dry place under an inert atmosphere (e.g., Argon or

Nitrogen) to prevent degradation.[5][7]

Synthesis of 5-Iodo-2-(trifluoromethyl)pyridine
The synthesis of trifluoromethylpyridines can be broadly approached via two main strategies:

(1) a halogen exchange reaction (e.g., fluorination of a trichloromethylpyridine precursor) or (2)

the construction of the pyridine ring from a building block that already contains the

trifluoromethyl group.[8] The introduction of iodine onto the pyridine ring is typically achieved

through electrophilic iodination.

While a specific, peer-reviewed protocol for the direct synthesis of 5-Iodo-2-
(trifluoromethyl)pyridine is not readily available in the public domain, a scientifically sound

and representative procedure can be devised based on established methods for the iodination

of electron-deficient pyridines. The following protocol outlines a plausible route starting from the

commercially available 2-(trifluoromethyl)pyridine.

Representative Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f0bb4?context=bbe
https://m.chemicalbook.com/ProductChemicalPropertiesCB12465046_EN.htm
https://www.benchchem.com/product/b1388482/docs?utm_src=pdf-body#introduction-identifying-a-privileged-scaffold-for-targeted-therapeutics
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175224/
https://www.benchchem.com/product/b1388482/docs?utm_src=pdf-body#introduction-identifying-a-privileged-scaffold-for-targeted-therapeutics
https://www.benchchem.com/product/b1388482/docs?utm_src=pdf-body#introduction-identifying-a-privileged-scaffold-for-targeted-therapeutics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1388482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: N-Oxide Formation

Step 2: Nitration

Step 3: Deoxygenation & Chlorination

Step 4: Finkelstein-type Iodination

2-(Trifluoromethyl)pyridine

Pyridine N-oxide Intermediate

m-CPBA, DCM, 0°C to rt

Nitrated Pyridine N-oxide

H₂SO₄, HNO₃, Heat

5-Chloro-2-(trifluoromethyl)pyridine

POCl₃, Heat

5-Iodo-2-(trifluoromethyl)pyridine
(Final Product)

NaI, CuI (cat.), Solvent, Heat

 

Reaction Setup

Reagent Addition

Reaction

Work-up & Purification

Add 5-Iodo-2-(CF₃)pyridine,
Boronic Acid/Ester, & Pd Catalyst

to a Schlenk flask

Purge flask with Argon/N₂

Add degassed solvent (e.g., Dioxane)
and aqueous base (e.g., K₂CO₃)

Heat mixture (e.g., 80-100 °C)
with stirring for 2-12 h

Monitor by TLC/LC-MS

Cool, dilute with EtOAc,
wash with H₂O and brine

Dry organic layer, concentrate,
and purify by chromatography
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Ubiquitination & Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Introduction: Identifying a Privileged Scaffold for
Targeted Therapeutics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1388482/docs#introduction-identifying-a-privileged-
scaffold-for-targeted-therapeutics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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